Cas no 121055-70-7 (Cytidine,3'-cyano-3'-deoxy- (9CI))

• Product Name: Cytidine,3'-cyano-3'-deoxy- (9CI)
• CAS No: 121055-70-7
• MF: C₁₀H₁₂N₄O₄
• MW: 252.22668170929
• CID: 200921
• PubChem ID: 452053
• Update Time: 2025-04-19

Cytidine,3'-cyano-3'-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cytidine,3'-cyano-3'-deoxy- (9CI)
• (2S,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolane-3-carbonitrile
• 121055-70-7
• Cytidine, 3'-cyano-3'-deoxy-
• DTXSID10153132
• CNddC
• (2S,3S,4R,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-carbonitrile
• 3'-C-Cyano-3'-deoxycytidine

• Inchi： 1S/C10H12N4O4/c11-3-5-6(4-15)18-9(8(5)16)14-2-1-7(12)13-10(14)17/h1-2,5-6,8-9,15-16H,4H2,(H2,12,13,17)/t5-,6-,8-,9-/m1/s1
• InChI Key： VOLULCZCNIOZLQ-SQEXRHODSA-N
• SMILES： O1[C@H](CO)[C@@H](C#N)[C@H]([C@@H]1N1C(N=C(C=C1)N)=O)O

Computed Properties

• Exact Mass: 252.08596
• Monoisotopic Mass: 252.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.8
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.75
• Boiling Point: 596.9°Cat760mmHg
• Flash Point: 314.8°C
• Refractive Index: 1.743
• PSA: 132.17